Cas no 736926-14-0 (ethyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 736926-14-0
• MF: C₆H₉N₃O₃
• MW: 171.153960943222
• CID: 836090
• PubChem ID: 11412638
• Update Time: 2025-10-30

ethyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate
• AG-L-19817
• AGN-PC-008LMW
• AK-50884
• ANW-53065
• CTK5D8488
• MolPort-009-199-888
• SureCN4489619
• SCHEMBL4489619
• CS-0299033
• AKOS005146377
• 736926-14-0
• FT-0719921
• DTXSID20465016
• A15779
• AM20100710
• EN300-106129
• DB-253330
• DB-026589
• ethyl5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate

• MDL： MFCD16876095
• Inchi： 1S/C6H9N3O3/c1-2-11-6(10)5-8-4(3-7)12-9-5/h2-3,7H2,1H3
• InChI Key： WBHMZGCSFLEREW-UHFFFAOYSA-N
• SMILES： O(C(C1=NOC(CN)=N1)=O)CC

Computed Properties

• Exact Mass: 171.06439116g/mol
• Monoisotopic Mass: 171.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Density: 1.286
• Boiling Point: 284℃
• Flash Point: 126℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on ethyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate

Research Brief on Ethyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate (CAS: 736926-14-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate (CAS: 736926-14-0) has emerged as a promising scaffold in medicinal chemistry due to its versatile pharmacological properties. Recent studies highlight its potential as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways. The 1,2,4-oxadiazole core of this compound exhibits remarkable stability and favorable pharmacokinetic properties, making it an attractive building block for drug discovery programs.

Structural analysis reveals that the aminomethyl group at position 5 and the ester moiety at position 3 provide multiple sites for chemical modification, enabling the creation of diverse derivatives with tailored biological activities. Computational modeling studies demonstrate that this scaffold can effectively interact with various enzyme active sites, particularly those involving hydrogen bonding and π-π stacking interactions.

Recent pharmacological investigations have focused on developing ethyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate derivatives as potential therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry reported novel analogs showing significant inhibitory activity against bacterial DNA gyrase, with MIC values in the low micromolar range against drug-resistant strains. The lead compound from this series demonstrated improved metabolic stability compared to existing fluoroquinolone antibiotics.

In oncology research, derivatives of this scaffold have shown promise as kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters described a series of compounds targeting the PI3K/AKT/mTOR pathway, with one analog exhibiting 78% tumor growth inhibition in xenograft models. The researchers attributed this activity to the optimal spatial arrangement of pharmacophores enabled by the 1,2,4-oxadiazole core.

Synthetic methodologies for ethyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate have been refined in recent years. A 2023 publication in Organic Process Research & Development detailed an improved three-step synthesis from readily available starting materials, achieving an overall yield of 65% with excellent purity (>99%). This scalable procedure has facilitated the production of gram-scale quantities for preclinical evaluation.

Current challenges in the development of this scaffold include optimizing the balance between potency and physicochemical properties. Researchers are employing structure-activity relationship (SAR) studies and prodrug strategies to address issues related to solubility and bioavailability. The compound's versatility continues to make it a valuable tool in chemical biology and drug discovery efforts across multiple therapeutic areas.